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Compound of Interest

Compound Name: m-PEG5-MS

Cat. No.: B1676788 Get Quote

An In-depth Technical Guide to m-PEG5-MS

Introduction
m-PEG5-MS, with the full name Methoxy(polyethylene glycol) Mesylate, is a monofunctional

polyethylene glycol (PEG) derivative that serves as a crucial tool in bioconjugation and drug

development.[1][2] Its structure comprises a methoxy-terminated PEG chain with five ethylene

glycol units, functionalized with a terminal mesylate (methanesulfonate) group. This mesylate

group is an excellent leaving group, making m-PEG5-MS a highly efficient reagent for the

covalent attachment of PEG chains (PEGylation) to various molecules.[3]

The PEG5 spacer is hydrophilic, which helps to increase the solubility and stability of the

resulting conjugates.[1][2] This property is particularly valuable in the development of

therapeutic proteins, antibody-drug conjugates (ADCs), and Proteolysis-Targeting Chimeras

(PROTACs), where improved pharmacokinetics and reduced immunogenicity are desired.[1][2]

[4] This guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of m-PEG5-MS for researchers, scientists, and drug development

professionals.

Chemical Structure and Physicochemical Properties
The chemical identity of m-PEG5-MS is defined by its specific arrangement of atoms and

functional groups. Its structure consists of a short, discrete PEG chain which imparts

hydrophilicity, and a reactive mesylate group for conjugation.

Below is a diagram representing the chemical structure of m-PEG5-MS.
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Caption: Chemical structure of m-PEG5-MS.

Physicochemical Data
The key properties of m-PEG5-MS are summarized in the table below.

Property Value Reference(s)

IUPAC Name

2-[2-[2-[2-(2-

methoxyethoxy)ethoxy]ethoxy]

ethoxy]ethyl methanesulfonate

[2]

Synonyms
Methoxy(polyethylene glycol)

Mesylate
[2]

Molecular Formula C12H26O8S [2]

Molecular Weight 330.40 g/mol [2]

CAS Number 130955-38-3 [4]

Purity Typically >98% [3]

Appearance Solid powder or oil [5]

Solubility
Soluble in Water, DMSO, DMF,

DCM
[6][7]

Storage Conditions
-20 °C, keep in dry and avoid

sunlight
[2]

Synthesis of m-PEG5-MS
m-PEG5-MS is typically synthesized from its corresponding alcohol precursor, m-PEG5-OH

(Methoxy-pentaethylene glycol). The synthesis involves the reaction of the terminal hydroxyl

group with methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base, such

as triethylamine (TEA) or pyridine, to neutralize the HCl byproduct.
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m-PEG5-OH

m-PEG5-MS

+

Methanesulfonyl
Chloride (MsCl)

Base (e.g., TEA)

Solvent
Base-HCl Salt+

Reactants

Products

m-PEG5-O-Ms

m-PEG5-Nu-Protein

SN2 Attack

MsO⁻

Displacement

Protein-Nu:

Nu: can be:
-NH₂ (from Lysine)

-SH (from Cysteine)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Prepare Protein Solution
(Dissolve in Reaction Buffer)

3. Conjugation Reaction
(Mix Protein and PEG solutions,

incubate at RT)

2. Prepare m-PEG5-MS Solution
(Dissolve in DMSO or Buffer)

4. Quench Reaction
(Add Quenching Buffer)

5. Purification
(Remove unreacted PEG and reagent

using SEC or TFF)

6. Analysis & Characterization
(SDS-PAGE, Mass Spec, HPLC)

Final Product:
Purified PEGylated Protein

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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